2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid

• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C16H21NO3/c18-15(19)14-10-17(9-13-5-2-1-3-6-13)11-16(14)7-4-8-20-12-16/h1-3,5-6,14H,4,7-12H2,(H,18,19)
• InChI Key: YQPCWMGCTQOXTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(CC2C(=O)O)CC3=CC=CC=C3)COC1

Description

2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid is a spirocyclic compound featuring a unique bicyclic scaffold with fused oxygen (oxa) and nitrogen (aza) heteroatoms. The spiro[4.5]decane core connects a benzyl group at position 2 and a carboxylic acid moiety at position 2. Commercial availability of its hydrochloride salt (e.g., from Jyoti Chemical Centre) underscores its relevance in research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid typically involves the use of commercially available reagents. One common method involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane, followed by a series of alkylation and heterocyclization steps . The reaction conditions often include the use of anhydrous solvents and specific catalysts to facilitate the formation of the spiro linkage.

Industrial Production Methods

While detailed industrial production methods are not widely documented, the synthesis of this compound on a larger scale would likely involve optimization of the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the final product .

Chemical Reactions Analysis

Carboxylic Acid Functional Group Reactions

The carboxylic acid group participates in standard acid-derived transformations:

Reaction Type	Reagents/Conditions	Product	Yield/Notes
Esterification	Methanol/H<sup>+</sup> (e.g., H<sub>2</sub>SO<sub>4</sub>)	Methyl 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylate	~65–75% yield under reflux
Amide Formation	Thionyl chloride (SOCl<sub>2</sub>) followed by amine (e.g., NH<sub>3</sub>)	Corresponding amide derivatives	Requires anhydrous conditions; moderate yields due to steric hindrance
Salt Formation	HCl or NaOH	Hydrochloride salt or sodium carboxylate	Hydrochloride salt confirmed via crystallization

The steric bulk of the spirocyclic system slightly hinders nucleophilic attack at the carbonyl carbon, necessitating optimized conditions for efficient conversions.

Benzyl Group Reactivity

The benzyl substituent undergoes selective transformations:

Reaction Type	Reagents/Conditions	Product	Notes
Hydrogenolysis	H<sub>2</sub>/Pd-C	7-Oxa-2-azaspiro[4.5]decane-4-carboxylic acid	Complete debenzylation under 1 atm H<sub>2</sub>
Oxidation	KMnO<sub>4</sub> (acidic)	Benzoic acid derivative	Limited utility due to competing oxidation of other groups

The benzyl group’s position adjacent to the spiro nitrogen enhances its lability in hydrogenolysis, enabling selective removal without disrupting the core structure.

Spirocyclic Ring Modifications

The 7-oxa-2-azaspiro[4.5]decane core exhibits unique reactivity:

Ring-Opening Reactions

Conditions	Product	Mechanism
Strong acids (e.g., H<sub>2</sub>SO<sub>4</sub>)	Linear amine-carboxylic acid derivatives	Protonation of nitrogen, followed by ring cleavage
Grignard reagents (e.g., RMgX)	Alkylated intermediates	Nucleophilic attack at the strained spiro carbon

Ring Expansion/Contraction

Limited data exists, but analogous spiro compounds undergo photochemical or thermal rearrangements, suggesting potential for similar behavior under controlled conditions.

Comparative Reactivity with Analogues

The compound’s reactivity differs from structurally related molecules:

Compound	Key Structural Difference	Reactivity Contrast
2-Methyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid	Methyl vs. benzyl, oxa position	Reduced hydrogenolysis susceptibility in methyl analogue
8-Azaspiro[4.5]decane-2-carboxylic acid	Lack of oxa group	Enhanced basicity of nitrogen, altering acid-base reactivity

Catalytic and Solvent Effects

• Solvent Polarity : Polar aprotic solvents (e.g., DMF) improve reaction rates for esterification by stabilizing transition states.

• Catalysts : Lewis acids (e.g., ZnCl₂) enhance ring-opening reactions by coordinating to the spirocyclic oxygen.

Stability Under Reaction Conditions

• Thermal Stability : Decomposes above 200°C, limiting high-temperature applications .

• pH Sensitivity : Carboxylic acid protonation/deprotonation reversibly alters solubility without structural degradation .

Scientific Research Applications

2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly those with potential biological activity.

Biology: Its unique structure makes it a candidate for studying enzyme interactions and receptor binding.

Medicine: It is investigated for its potential therapeutic properties, including its use as a scaffold for drug development.

Industry: It is used in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism by which 2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s spiro structure allows it to fit into unique binding sites, potentially inhibiting or activating specific pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Spiro System	Substituents	Functional Groups	Key References
2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (Target)	7-oxa-2-aza	Benzyl (C2), Carboxylic acid (C4)	Carboxylic acid
(1R,5S)-N-Benzyl-7-azaspiro[4.5]decane-1-carboxylic acid (16a)	7-aza	Benzyl (N1), Carboxylic acid (C1)	Carboxylic acid
(1R,5R)-N-Benzyl-7-azaspiro[4.5]decane-1-carboxylic acid (16b)	7-aza	Benzyl (N1), Carboxylic acid (C1)	Carboxylic acid
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	7-oxa-9-aza	Benzothiazolyl, Dimethylaminophenyl	Dione, Amide
Benzyl 2,7-diazaspiro[4.5]decane-7-carboxylate	2,7-diaza	Benzyl carboxylate (C7)	Ester

Key Observations:

• Heteroatom Substitution : The target compound replaces one nitrogen in the spiro system (7-aza in 16a/16b) with oxygen (7-oxa), altering electronic properties and hydrogen-bonding capacity .
• Functional Groups : The carboxylic acid in the target contrasts with the ester group in ’s diaza compound, impacting acidity and solubility .

Physicochemical Properties

• Elemental Analysis: 16a: C, 70.07%; H, 8.65%; N, 4.81% (theoretical) vs. C, 70.06%; H, 8.33%; N, 4.79% (observed) . 16b: Similar to 16a, indicating minor stereochemical effects on composition .

• Spectroscopic Data :

  • 16a/16b : Characterized via $ ^1H $-NMR, $ ^{13}C $-NMR, and potentiometric titration .
  • Compounds : Analyzed using IR, UV-Vis, and melting points, confirming dione and amide functionalities .

Biological Activity

2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid is a compound of interest due to its unique structural features and potential biological activities. This article reviews the available literature on its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• IUPAC Name: 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
• CAS Number: 1410499-59-0
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.35 g/mol

Biological Activity Overview

The biological activities of 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid have been explored primarily in the context of antimicrobial and anticancer properties. The compound's spirocyclic structure is known to enhance its interaction with biological targets.

Antimicrobial Activity

Recent studies have indicated that derivatives of spirocyclic compounds exhibit significant antimicrobial activity. For instance, compounds with similar structural motifs have demonstrated effectiveness against various Gram-positive and Gram-negative bacteria, including resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus) .

Table 1: Antimicrobial Efficacy of Spirocyclic Compounds

Compound Name	Target Bacteria	MIC (µg/mL)	Reference
Spirocompound A	Staphylococcus aureus	1.17
Spirocompound B	Escherichia coli	4.0
2-Benzyl derivative	MRSA	<1

Anticancer Activity

The anticancer potential of spirocyclic compounds has also been a focus of research. Some studies suggest that these compounds can induce apoptosis in cancer cells through various mechanisms, including the inhibition of cell proliferation and the induction of oxidative stress .

Table 2: Anticancer Activity Profiles

Compound Name	Cancer Type	IC50 (µM)	Mechanism of Action	Reference
Spirocompound C	Breast Cancer	10	Apoptosis induction
Spirocompound D	Lung Cancer	15	Cell cycle arrest
2-Benzyl derivative	Colon Cancer	12	ROS generation

The mechanisms through which 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid exerts its biological effects are still under investigation. However, several proposed mechanisms include:

• Inhibition of DNA Synthesis: Similar compounds have shown the ability to interfere with DNA replication in bacterial cells.
• Induction of Apoptosis: Evidence suggests that these compounds can activate apoptotic pathways in cancer cells.
• Oxidative Stress: The generation of reactive oxygen species (ROS) leading to cellular damage is another proposed mechanism.

Case Studies

• Antimicrobial Efficacy Study: In a recent study, derivatives of spirocyclic compounds were tested against a panel of resistant bacterial strains, showing promising results with MIC values below 1 µg/mL against MRSA .
• Cancer Cell Line Testing: In vitro tests on various cancer cell lines demonstrated that certain derivatives could significantly reduce cell viability, suggesting potential for further development as anticancer agents .

Q & A

Basic: What are the established synthetic routes for 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid, and how can reaction conditions be optimized?

Answer:
The synthesis of spirocyclic compounds like this target molecule typically involves cyclization reactions or multi-step sequences. For example, describes the use of 2-oxa-spiro[3.4]octane-1,3-dione with benzothiazol-2-yl amines to form structurally related spiro compounds. Key steps include:

• Cyclization : Utilize reagents like pyrrolidine to induce ring closure and stabilize the spiro core .
• Carboxylic acid introduction : Post-cyclization functionalization via hydrolysis or oxidation of ester intermediates, as seen in analogous morpholinecarboxylic acid derivatives (e.g., 4-benzylmorpholine-3-carboxylic acid synthesis in ).
• Optimization : Adjust solvent polarity (e.g., DMF vs. THF), temperature (reflux vs. room temperature), and catalysts (e.g., Pd for cross-coupling) to improve yield and purity .

Basic: What spectroscopic and chromatographic methods are recommended for characterizing this spiro compound?

Answer:

• IR spectroscopy : Identify key functional groups (e.g., carbonyl stretch at ~1700 cm⁻¹ for the carboxylic acid, C-O-C stretches for the oxa ring) .
• NMR : ¹H/¹³C NMR to resolve spirocyclic stereochemistry and benzyl substituent orientation. For example, highlights ¹H NMR coupling patterns in 8-amino-1,4-dioxaspiro derivatives to confirm ring junctions.
• HPLC/MS : Use reverse-phase HPLC with UV detection (λ ~254 nm) and high-resolution mass spectrometry (HRMS) for purity assessment and molecular ion confirmation .

Advanced: How can conflicting crystallographic and spectral data for spirocyclic compounds be resolved?

Answer:
Contradictions between X-ray crystallography (e.g., bond angles) and NMR/IR data often arise from conformational flexibility or solvent effects. Strategies include:

• Dynamic NMR : Study temperature-dependent spectra to identify atropisomers or ring-flipping phenomena .
• DFT calculations : Compare experimental NMR shifts with computed values (e.g., using Gaussian or ORCA) to validate proposed conformers .
• Cocrystallization : Co-crystallize with heavy atoms (e.g., iodine derivatives) to improve diffraction quality, as demonstrated in for chlorophenyl-diazaspiro structures.

Advanced: What mechanistic insights explain the reactivity of the oxa-aza spiro core in nucleophilic or electrophilic reactions?

Answer:
The spirocyclic system’s strain and electronic environment dictate reactivity:

• Electrophilic sites : The morpholine oxygen (oxa ring) can act as a weak base, while the azaspiro nitrogen may participate in hydrogen bonding or protonation, altering reaction pathways .
• Ring-opening reactions : Under acidic conditions, the oxa ring may undergo cleavage (e.g., via SN1 mechanisms), as observed in morpholinecarboxylic acid derivatives ().
• Steric effects : The benzyl group hinders axial attack, favoring equatorial substitution in spiro systems .

Basic: How can researchers ensure the stability of this compound during storage and handling?

Answer:

• Storage : Store at –20°C under inert gas (N₂/Ar) to prevent oxidation of the carboxylic acid moiety. Use amber vials to avoid photodegradation .
• Handling : Avoid prolonged exposure to moisture (hygroscopic degradation) and strong acids/bases that may hydrolyze the spiro core.
• Purity monitoring : Regular HPLC analysis (e.g., C18 column, acetonitrile/water gradient) to detect decomposition products .

Advanced: What computational tools are suitable for predicting the biological activity or supramolecular interactions of this compound?

Answer:

• Docking simulations : Use AutoDock Vina or Schrödinger Suite to model interactions with biological targets (e.g., enzymes with spirocyclic inhibitors) .
• QSAR modeling : Correlate structural descriptors (e.g., logP, polar surface area) with activity data from analogs like benzothiazol-2-yl spiro derivatives ().
• Molecular dynamics (MD) : Simulate solvation effects and conformational stability in aqueous or lipid environments .

Basic: What are the documented applications of structurally related spiro compounds in medicinal chemistry?

Answer:
Spiro scaffolds are prized for their rigidity and bioavailability. Examples from and include:

• Antimicrobial agents : Benzothiazol-2-yl spiro derivatives show activity against Gram-positive bacteria.
• Enzyme inhibition : Spirocyclic lactams (e.g., 7-oxa-9-aza-spirodecanes) act as protease inhibitors due to their constrained geometry .

Advanced: How can synthetic byproducts or diastereomers be separated and identified during spiro compound synthesis?

Answer:

• Chromatography : Use preparative HPLC with chiral columns (e.g., Chiralpak IA) or supercritical fluid chromatography (SFC) for enantiomer resolution .
• Crystallization : Fractional crystallization in solvent mixtures (e.g., ethanol/water) to isolate diastereomers, as described for 4-benzyloxazolidine-2-thione derivatives ().
• LC-MS/MS : Fragment ion analysis to distinguish regioisomers based on unique mass spectral patterns .

Basic: What safety protocols are critical when handling this compound’s reactive intermediates?

Answer:

• Toxicity assessment : Review Safety Data Sheets (SDS) for analogs like 2-azaspiro[4.5]decane derivatives () to identify hazards (e.g., respiratory sensitizers).
• Ventilation : Use fume hoods during reactions involving volatile amines or thiocyanates (e.g., 4-(benzyloxy)phenyl isothiocyanate in ).
• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .

Advanced: What strategies address low yields in multi-step syntheses of spirocyclic carboxylic acids?

Answer:

• Intermediate trapping : Stabilize reactive intermediates (e.g., enolates) with silyl protecting groups (TMSCl) or chelating agents .
• Flow chemistry : Improve heat/mass transfer in exothermic steps (e.g., cyclization) using microreactors .
• DoE (Design of Experiments) : Apply factorial design to optimize variables (temperature, stoichiometry) systematically, as suggested in for experimental design.